Cas no 1367850-96-1 (2-(5-(Trifluoromethyl)-1H-imidazol-4-yl)acetic acid)

• Product Name: 2-(5-(Trifluoromethyl)-1H-imidazol-4-yl)acetic acid
• CAS No: 1367850-96-1
• MF: C₆H₅F₃N₂O₂
• MW: 194.111311674118
• CID: 1037147
• PubChem ID: 71464037
• Update Time: 2025-05-19

2-(5-(Trifluoromethyl)-1H-imidazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-(Trifluoromethyl)-1H-imidazol-4-yl)acetic acid
• 2-[4-(trifluoromethyl)-1H-imidazol-5-yl]acetic acid
• [4-(Trifluoromethyl)-1H-imidazol-5-yl]acetic acid
• 2-(5-(Trifluoromethyl)-1H-imidazol-4-yl)aceticacid
• DB-223170
• 1367850-96-1
• DTXSID80855858
• (5-(Trifluoromethyl)-1H-imidazol-4-yl)acetic acid
• CS-0445500

• Inchi： 1S/C6H5F3N2O2/c7-6(8,9)5-3(1-4(12)13)10-2-11-5/h2H,1H2,(H,10,11)(H,12,13)
• InChI Key： RVWWTRPGLFFKCR-UHFFFAOYSA-N
• SMILES： FC(C1=C(CC(=O)O)NC=N1)(F)F

Computed Properties

• Exact Mass: 194.03031189g/mol
• Monoisotopic Mass: 194.03031189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(5-(Trifluoromethyl)-1H-imidazol-4-yl)acetic acid

Introduction to 2-(5-(Trifluoromethyl)-1H-imidazol-4-yl)acetic Acid (CAS No. 1367850-96-1)

2-(5-(Trifluoromethyl-1H-imidazol-4-yl)acetic acid

is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1367850-96-1, is a derivative of imidazole and features a trifluoromethyl group, which enhances its pharmacological properties. The presence of the trifluoromethyl group not only influences the compound's solubility and metabolic stability but also contributes to its potential biological activity. This introduction aims to provide a comprehensive overview of the compound, its structural characteristics, and its emerging applications in medicinal chemistry.

The structural framework of 2-(5-(trifluoromethyl)-1H-imidazol-4-yl)acetic acid consists of an imidazole core substituted with a trifluoromethyl group at the 5-position and an acetic acid moiety at the 4-position. The imidazole ring is a well-known pharmacophore in drug design, frequently found in various bioactive molecules due to its ability to interact with biological targets such as enzymes and receptors. The introduction of the trifluoromethyl group at the 5-position of the imidazole ring further modulates the electronic properties of the molecule, enhancing its binding affinity and selectivity.

In recent years, there has been a growing interest in developing novel compounds that incorporate trifluoromethyl groups. The trifluoromethyl group is particularly valued for its ability to improve metabolic stability, lipophilicity, and binding interactions with biological targets. These properties make it an attractive moiety for medicinal chemists seeking to design more effective and durable drugs. The compound 2-(5-(trifluoromethyl)-1H-imidazol-4-yl)acetic acid exemplifies this trend, as it combines the bioactive imidazole scaffold with the enhancing trifluoromethyl group.

One of the most compelling aspects of 2-(5-(trifluoromethyl)-1H-imidazol-4-yl)acetic acid is its potential application in the development of therapeutic agents. The compound has shown promise in preclinical studies as a lead molecule for drugs targeting various diseases. Its ability to interact with biological targets suggests that it could be developed into a drug candidate for conditions such as cancer, inflammation, and infectious diseases. The trifluoromethyl group's influence on the molecule's pharmacokinetic properties makes it particularly suitable for oral administration, which could enhance patient compliance and therapeutic efficacy.

The synthesis of 2-(5-(trifluoromethyl)-1H-imidazol-4-yl)acetic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The synthesis typically begins with the preparation of the imidazole derivative, followed by functionalization with the trifluoromethyl group and subsequent acetylation to introduce the acetic acid moiety. Advanced synthetic techniques such as cross-coupling reactions and fluorination methods are often employed to achieve high yields and purity.

The pharmacological profile of 2-(5-(trifluoromethyl)-1H-imidazol-4-yl)acetic acid has been extensively studied in recent years. Research has demonstrated that this compound exhibits significant inhibitory activity against various enzymes and receptors relevant to human health. For instance, studies have shown that it can inhibit kinases involved in cancer cell proliferation, as well as enzymes associated with inflammatory responses. These findings highlight the compound's potential as a therapeutic agent for treating diseases related to uncontrolled cell growth and inflammation.

In addition to its pharmacological activity, 2-(5-(trifluoromethyl)-1H-imidazol-4-yl)acetic acid has also been investigated for its ability to modulate immune responses. The compound has shown promise in preclinical models as an immunomodulatory agent, capable of influencing immune cell function and cytokine production. This property makes it a candidate for developing treatments for autoimmune diseases and chronic inflammatory conditions where immune dysregulation plays a significant role.

The development of new drugs relies heavily on understanding their interaction with biological targets at a molecular level. Computational methods such as molecular docking and simulations have been increasingly used to predict how compounds like 2-(5-(trifluoromethyl)-1H-imidazol-4-yl)acetic acid interact with their intended targets. These computational approaches provide valuable insights into binding affinities, enzyme inhibition kinetics, and potential side effects, thereby accelerating the drug discovery process.

The future prospects for 2-(5-(trifluoromethyl)-1H-imidazol-4-yl)acetic acid are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Efforts are underway to improve its solubility, bioavailability, and metabolic stability through structural modifications. Additionally, clinical trials are being planned to evaluate its safety and efficacy in human subjects. These studies will provide critical data needed to advance this compound towards becoming a viable therapeutic option.

The role of specialized compounds like 2-(5-(trifluoromethyl)-1H-imidazol-4-yl)acetic acid underscores the importance of innovation in pharmaceutical research. By leveraging advanced chemical synthesis techniques and computational methods, scientists are able to develop novel molecules with tailored properties that address unmet medical needs. The continued exploration of such compounds holds great promise for improving human health outcomes in the coming decades.